Cas no 2171333-41-6 ((3S)-3-{(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)formamidomethyl}-5-methylhexanoic acid)

• Product Name: (3S)-3-{(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)formamidomethyl}-5-methylhexanoic acid
• CAS No: 2171333-41-6
• MF: C₂₉H₃₆N₂O₅
• MW: 492.606548309326
• CID: 5888438
• PubChem ID: 165823751
• Update Time: 2025-10-30

(3S)-3-{(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)formamidomethyl}-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)formamidomethyl}-5-methylhexanoic acid
• (3S)-3-{[(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)formamido]methyl}-5-methylhexanoic acid
• EN300-1556211
• 2171333-41-6

• Inchi： 1S/C29H36N2O5/c1-19(2)14-20(15-27(32)33)16-30-28(34)21-8-7-13-31(17-21)29(35)36-18-26-24-11-5-3-9-22(24)23-10-4-6-12-25(23)26/h3-6,9-12,19-21,26H,7-8,13-18H2,1-2H3,(H,30,34)(H,32,33)/t20-,21?/m0/s1
• InChI Key： AVXWGIFNTKNNIQ-BGERDNNASA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCCC(C(NC[C@H](CC(=O)O)CC(C)C)=O)C1)=O

Computed Properties

• Exact Mass: 492.26242225g/mol
• Monoisotopic Mass: 492.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on (3S)-3-{(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)formamidomethyl}-5-methylhexanoic acid

(3S)-3-{(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)formamidomethyl}-5-methylhexanoic acid

The compound with CAS No. 2171333-41-6, named (3S)-3-{(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)formamidomethyl}-5-methylhexanoic acid, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug delivery systems. This compound has garnered attention due to its unique structural features and promising applications in recent research studies.

At its core, the molecule incorporates a piperidine ring substituted with a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group plays a crucial role in controlling the reactivity of the amine functionality during synthesis, making this compound highly versatile for various chemical modifications. The formamidomethyl group attached to the piperidine ring further enhances the molecule's functional diversity, enabling it to participate in diverse chemical reactions and interactions.

The 5-methylhexanoic acid moiety adds another layer of complexity to the structure, contributing to the compound's hydrophobicity and potential for bioavailability optimization. Recent studies have highlighted the importance of such structural features in enhancing drug stability and absorption profiles. Researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules, including peptide analogs and small-molecule inhibitors.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. By leveraging its unique chemical properties, scientists have designed this compound as a carrier for delivering therapeutic agents to specific tissues or cells. The Fmoc-piperidine core has been shown to enhance the selectivity of drug delivery, reducing off-target effects and improving therapeutic efficacy.

Furthermore, this compound has been utilized in the synthesis of enzyme inhibitors, particularly those targeting kinases and proteases. The formamidomethyl group has demonstrated potential as a covalent warhead, enabling irreversible inhibition of enzyme activity. Recent advancements in this area have opened new avenues for developing novel therapeutic agents against various diseases, including cancer and inflammatory disorders.

In terms of synthesis, this compound is typically prepared through a multi-step process involving peptide coupling reactions and selective protection/deprotection strategies. The use of Fmoc chemistry ensures high yields and excellent control over stereochemistry, which is critical for maintaining the compound's biological activity. Researchers have optimized these synthetic protocols to minimize side reactions and improve scalability for large-scale production.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into its three-dimensional structure and conformational flexibility, which are essential for understanding its binding interactions with biological targets.

In conclusion, (3S)-3-{(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)formamidomethyl}-5-methylhexanoic acid represents a cutting-edge molecule with diverse applications in medicinal chemistry. Its unique structural features, combined with recent research advancements, position it as a valuable tool for developing innovative therapeutic agents and drug delivery systems. As ongoing studies continue to uncover new potentials for this compound, it is poised to play a significant role in advancing modern medicine.